Cas no 61808-79-5 ( )

  structure
  structure
Product name: 
CAS No:61808-79-5
MF:C15H19NO
MW:229.31746
CID:955235
PubChem ID:20833926

  Chemical and Physical Properties

Names and Identifiers

    • 2-piperidin-1-yl-3,4-dihydro-2H-naphthalen-1-one
    • NSC-529564
    • QK50450000
    • NIOSH/QK5045000
    • 61808-79-5
    • 2-Piperidyl-1-tetralone hydrochloride
    • NSC529564
    • 3,4-Dihydro-2-(1-piperidyl)-1-(2)-naphthalenone hydrochloride
    • 1(2H)-Naphthalenone, 3,4-dihydro-2-piperidino-, hydrochloride
    •  
    • Inchi: InChI=1S/C15H19NO.ClH/c17-15-13-7-3-2-6-12(13)8-9-14(15)16-10-4-1-5-11-16;/h2-3,6-7,14H,1,4-5,8-11H2;1H
    • InChI Key: BZFVAZDNERNCHG-UHFFFAOYSA-N
    • SMILES: C1CCN(CC1)C2CCC3=CC=CC=C3C2=O.Cl

Computed Properties

  • Exact Mass: 229.14677
  • Monoisotopic Mass: 265.1233420g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 283
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
  • LogP: 3.40990

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